Cas no 1935198-81-4 (1-ethyl-4-ethynylcyclohexane)

1-ethyl-4-ethynylcyclohexane structure
1-ethyl-4-ethynylcyclohexane structure
Product Name:1-ethyl-4-ethynylcyclohexane
CAS No:1935198-81-4
MF:C10H16
MW:136.234043121338
CID:6266210
PubChem ID:17781218
Update Time:2024-01-11

1-ethyl-4-ethynylcyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4-ethynylcyclohexane
    • Cyclohexane, 1-ethyl-4-ethynyl-, trans- (9CI)
    • DTXSID701298297
    • 141743-53-5
    • EN300-1812727
    • (1r,4r)-1-Ethyl-4-ethynylcyclohexane
    • trans-1-Ethyl-4-ethynylcyclohexane
    • Cyclohexane, 1-ethyl-4-ethynyl-, trans-(9CI)
    • 1935198-81-4
    • A1-31680
    • Inchi: 1S/C10H16/c1-3-9-5-7-10(4-2)8-6-9/h1,9-10H,4-8H2,2H3
    • InChI Key: PPXBTAUKVXDFHF-UHFFFAOYSA-N
    • SMILES: C1(CC)CCC(C#C)CC1

Computed Properties

  • Exact Mass: 136.125200510g/mol
  • Monoisotopic Mass: 136.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

1-ethyl-4-ethynylcyclohexane Pricemore >>

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